Cas no 155789-31-4 (Methyl 2-pentanoylaminothiophene-3-carboxylate)

• Product Name: Methyl 2-pentanoylaminothiophene-3-carboxylate
• CAS No: 155789-31-4
• MF: C₁₁H₁₅NO₃S
• MW: 241.306701898575
• CID: 2154213
• Update Time: 2023-08-05

Methyl 2-pentanoylaminothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-pentanoylaminothiophene-3-carboxylate
• QZHYZCPXGDNHRA-UHFFFAOYSA-N
• Methyl 2-valerylaminothiophene-3-carboxylate
• Methyl 2-pentanoylaminothiophene-3-carboxylate

• Inchi： 1S/C11H15NO3S/c1-3-4-5-9(13)12-10-8(6-7-16-10)11(14)15-2/h6-7H,3-5H2,1-2H3,(H,12,13)
• InChI Key： QZHYZCPXGDNHRA-UHFFFAOYSA-N
• SMILES： S1C=CC(C(=O)OC)=C1NC(CCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 258
• Topological Polar Surface Area: 83.6